Cas no 2169920-03-8 (2-((4-(2,7-Diazaspiro[3.5]nonan-2-yl)pyrimidin-5-yl)oxy)-N-ethyl-5-fluoro-N-isopropylbenzamide)

• Product Name: 2-((4-(2,7-Diazaspiro[3.5]nonan-2-yl)pyrimidin-5-yl)oxy)-N-ethyl-5-fluoro-N-isopropylbenzamide
• CAS No: 2169920-03-8
• MF: C₂₃H₃₀FN₅O₂
• MW: 427.515008449554
• CID: 5164421
• Update Time: 2025-05-21

2-((4-(2,7-Diazaspiro[3.5]nonan-2-yl)pyrimidin-5-yl)oxy)-N-ethyl-5-fluoro-N-isopropylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-((4-(2,7-Diazaspiro[3.5]nonan-2-yl)pyrimidin-5-yl)oxy)-N-ethyl-5-fluoro-N-isopropylbenzamide

• Inchi： 1S/C23H30FN5O2/c1-4-29(16(2)3)22(30)18-11-17(24)5-6-19(18)31-20-12-26-15-27-21(20)28-13-23(14-28)7-9-25-10-8-23/h5-6,11-12,15-16,25H,4,7-10,13-14H2,1-3H3
• InChI Key： MCOBBOUNWTXODT-UHFFFAOYSA-N
• SMILES： C(N(CC)C(C)C)(=O)C1=CC(F)=CC=C1OC1=CN=CN=C1N1CC2(CCNCC2)C1

Additional information on 2-((4-(2,7-Diazaspiro[3.5]nonan-2-yl)pyrimidin-5-yl)oxy)-N-ethyl-5-fluoro-N-isopropylbenzamide

Compound CAS No 2169920-03-8: A Comprehensive Overview

Compound CAS No 2169920-03-8, also known as 2-((4-(2,7-Diazaspiro[3.5]nonan-2-yl)pyrimidin-5-yl)oxy)-N-ethyl-5-fluoro-N-isopropylbenzamide, is a highly specialized chemical entity with a complex molecular structure. This compound belongs to the class of benzamides and features a spirocyclic diazabicyclo structure, making it unique in terms of its pharmacological and chemical properties. The molecule's intricate architecture suggests potential applications in drug discovery, particularly in the fields of oncology and neurodegenerative diseases.

The synthesis of this compound involves a series of advanced organic chemistry techniques, including multi-component reactions and spirocyclic formation. Recent studies have highlighted its ability to modulate key biological targets, such as kinase enzymes and G-protein coupled receptors (GPCRs), which are critical in various pathological processes. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation.

One of the most notable features of CAS No 2169920-03-8 is its high selectivity for specific biological targets. This selectivity is attributed to the precise arrangement of functional groups within its molecular framework. The presence of a fluoro substituent at the benzamide ring enhances the compound's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets. Additionally, the ethyl and isopropyl groups attached to the nitrogen atom contribute to the compound's stability and solubility properties.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that it binds effectively to several therapeutic targets, including protein kinases and nuclear receptors. For example, a study conducted by Smith et al. (2023) showed that this compound binds with high affinity to the ATP-binding pocket of a novel kinase implicated in Alzheimer's disease, suggesting its potential as a lead compound for developing treatments for neurodegenerative disorders.

The spirocyclic diazabicyclo structure of this compound plays a crucial role in its pharmacokinetic profile. The spiro ring system not only enhances molecular rigidity but also provides steric hindrance that can improve bioavailability. This feature makes it an attractive candidate for oral drug delivery systems. Furthermore, preliminary toxicity studies indicate that this compound exhibits low cytotoxicity against normal human cells, which is a promising sign for its potential use in clinical settings.

In terms of synthetic applications, CAS No 2169920-03-8 serves as a valuable building block for constructing more complex molecules with enhanced bioactivity. Its modular structure allows chemists to introduce additional functional groups or modify existing ones to optimize pharmacokinetic properties. For instance, researchers have explored the substitution of the fluoro group with other halogens or electron-withdrawing groups to investigate their effects on binding affinity and selectivity.

The discovery and development of this compound represent a significant milestone in medicinal chemistry. Its unique combination of structural complexity and biological activity positions it as a promising candidate for addressing unmet medical needs. As research continues to uncover its full potential, it is anticipated that this compound will play a pivotal role in advancing therapeutic interventions across multiple disease areas.